Cas no 2229396-00-1 (3-(6-chloro-5-methylpyridin-3-yl)but-3-en-1-amine)

• Product Name: 3-(6-chloro-5-methylpyridin-3-yl)but-3-en-1-amine
• CAS No: 2229396-00-1
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5842421
• PubChem ID: 165784244
• Update Time: 2025-06-09

3-(6-chloro-5-methylpyridin-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-5-methylpyridin-3-yl)but-3-en-1-amine
• 2229396-00-1
• EN300-1994143

• Inchi： 1S/C10H13ClN2/c1-7(3-4-12)9-5-8(2)10(11)13-6-9/h5-6H,1,3-4,12H2,2H3
• InChI Key： NLLGKVSULQVHRQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(=C)CCN

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-chloro-5-methylpyridin-3-yl)but-3-en-1-amine

Introduction to 3-(6-chloro-5-methylpyridin-3-yl)but-3-en-1-amine (CAS No. 2229396-00-1)

3-(6-chloro-5-methylpyridin-3-yl)but-3-en-1-amine, identified by the chemical abstracts service number 2229396-00-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential biological activities and synthetic utility. The presence of both chloro and methyl substituents on the pyridine ring, coupled with the conjugated butenyl side chain, imparts distinct electronic and steric properties that make this molecule a promising candidate for further exploration in drug discovery.

The compound's molecular structure, featuring a 6-chloro-5-methylpyridin core, is strategically positioned to interact with biological targets in a manner that could yield therapeutic benefits. The chloro group, in particular, is known to enhance binding affinity through electrostatic interactions and halogen bonding, while the methyl group contributes to steric hindrance and lipophilicity. These features are often exploited in the design of small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of 3-(6-chloro-5-methylpyridin-3-yl)but-3-en-1-amine. Molecular docking studies have suggested that this compound may interact with proteins such as kinases and transcription factors, which are critical in pathways associated with cancer, inflammation, and neurodegenerative disorders. The butenyl side chain, being conjugated with the pyridine ring, may also contribute to favorable pharmacokinetic profiles by enhancing solubility and metabolic stability.

In vitro studies have begun to unravel the potential biological activities of this derivative. Initial experiments indicate that 3-(6-chloro-5-methylpyridin-3-yl)but-3-en-1-amine demonstrates inhibitory effects on certain enzyme targets, though further research is needed to fully elucidate its mechanism of action. The compound's ability to modulate enzyme activity could make it a valuable scaffold for developing novel therapeutics targeting conditions such as metabolic syndrome and autoimmune diseases.

The synthesis of 3-(6-chloro-5-methylpyridin)butenylamine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include nucleophilic substitution reactions on halogenated pyridines followed by functional group interconversions to introduce the butenyl moiety. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making it feasible to produce larger quantities for preclinical testing.

The growing interest in heterocyclic compounds like 3-(6-chloro-methylpyridin)butenylamine is driven by their diverse biological activities and structural versatility. Researchers are increasingly leveraging high-throughput screening technologies to identify derivatives with enhanced potency and selectivity. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of promising candidates, including those based on structures like 2229396-00-1.

As our understanding of disease mechanisms evolves, so does the demand for innovative therapeutic agents. Compounds such as 3-(6-chloro-pyridin)methanimine continue to serve as critical building blocks in medicinal chemistry. By exploring their pharmacological profiles and optimizing their structures, scientists aim to develop treatments that address unmet medical needs more effectively.

The future directions for research on CAS No 2229396 include exploring its potential as an intermediate in more complex drug molecules and investigating its interactions with cellular pathways at a deeper level. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion, 3-(6-chloro-pyridin-butadiene) represents a fascinating area of study within pharmaceutical chemistry. Its unique structural features offer a rich foundation for developing new therapeutic strategies across multiple disease domains. Continued investigation into its biological effects and synthetic modifications will likely yield groundbreaking advancements in medicine.